Cas no 1805074-19-4 (2-Chloro-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde
• CAS No: 1805074-19-4
• MF: C₇H₃ClF₂INO
• MW: 317.459100008011
• CID: 4870833
• Update Time: 2025-10-30

2-Chloro-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde

• Inchi： 1S/C7H3ClF2INO/c8-6-4(11)1-3(2-13)5(12-6)7(9)10/h1-2,7H
• InChI Key： LWPFRXGKCOTKTJ-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C(C=O)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde

Recent Advances in the Study of 2-Chloro-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde (CAS: 1805074-19-4)

2-Chloro-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde (CAS: 1805074-19-4) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated pyridine structure, serves as a critical intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutics targeting infectious diseases and cancer.

One of the most notable applications of 2-Chloro-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling and are often implicated in cancer progression. Researchers have leveraged the reactivity of the aldehyde and halogen substituents in this compound to design potent and selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of a new class of EGFR inhibitors, showing promising results in preclinical models of non-small cell lung cancer.

In addition to its applications in oncology, this compound has also been investigated for its potential in antimicrobial drug development. The difluoromethyl and iodo groups present in the molecule enhance its ability to interact with bacterial enzymes, making it a valuable scaffold for designing antibiotics. A recent publication in Bioorganic & Medicinal Chemistry Letters highlighted its use in the synthesis of novel quinolone derivatives, which exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus.

The synthetic versatility of 2-Chloro-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde has been further underscored by its use in cross-coupling reactions. Palladium-catalyzed coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, have been successfully employed to functionalize this compound, enabling the creation of diverse molecular libraries for high-throughput screening. These advancements have been detailed in a 2022 review article in Advanced Synthesis & Catalysis, which emphasized the compound's role in accelerating drug discovery efforts.

Despite its promising applications, challenges remain in the large-scale production and purification of 2-Chloro-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A study published in Organic Process Research & Development in 2023 reported a scalable and efficient synthesis method, which could facilitate its broader adoption in industrial settings.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-iodopyridine-5-carboxaldehyde (CAS: 1805074-19-4) represents a versatile and valuable building block in medicinal chemistry. Its applications in kinase inhibitor development, antimicrobial drug design, and cross-coupling chemistry highlight its significance in contemporary research. Ongoing studies aim to further explore its potential and address existing challenges, paving the way for its integration into next-generation therapeutics.